N-[(4-methylphenyl)methyl]-2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide

• CAS RN: 1223776-78-0
• Molecular Formula: C24H22N6OS
• Molecular Weight: 442.54
• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H22N6OS/c1-16-3-7-18(8-4-16)14-25-22(31)15-32-24-27-26-23-21-13-20(19-9-5-17(2)6-10-19)28-30(21)12-11-29(23)24/h3-13H,14-15H2,1-2H3,(H,25,31)
• InChI Key: VCXZZTYPBRAJPK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C3N2C=CN4C3=CC(=N4)C5=CC=C(C=C5)C
• solubility: not available

Description

N-[(4-methylphenyl)methyl]-2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H22N6OS and its molecular weight is 442.54. The purity is usually 95%.
BenchChem offers high-quality N-[(4-methylphenyl)methyl]-2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(4-methylphenyl)methyl]-2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformation

Research in the field of organic chemistry often explores the synthesis and chemical transformation of complex molecules. For example, Toda et al. (2000) demonstrated the synthesis of 4-aryl-2-methyl-1,2,3,4-tetrahydroisoquinolines via intramolecular cyclization, showcasing a method for creating complex structures that could potentially apply to the synthesis of the compound (Toda et al., 2000).

Antimicrobial Applications

The antimicrobial evaluation of novel compounds is a critical area of research. Darwish et al. (2014) synthesized new heterocyclic compounds bearing a sulfonamide moiety and evaluated them as antimicrobial agents (Darwish et al., 2014). Similarly, Baviskar et al. (2013) explored the antimicrobial activity of new thiazolidin-4-one derivatives, highlighting the potential for compounds with sulfur-containing groups to act against various microbes (Baviskar et al., 2013).

Enzymatic Degradation and Environmental Applications

Wang et al. (2015) investigated the N-deethoxymethylation of acetochlor, identifying a cytochrome P450 system involved in the degradation process. This study points to the relevance of researching enzymatic pathways for the degradation of complex organic compounds, which could be applicable to understanding the environmental fate or biodegradation potential of the compound (Wang et al., 2015).

Crystal Structure Analysis

Crystal structure analysis provides insights into the molecular geometry and potential interactions of compounds. Cai et al. (2009) detailed the crystal structure of a complex organic compound, demonstrating the importance of structural analysis in understanding compound properties and reactivity (Cai et al., 2009).